1,2-Difluoro-4-(phenylmethoxy)benzene
Overview
Description
1,2-Difluoro-4-(phenylmethoxy)benzene, also known as 4-Fluoro-2-(phenylmethoxy)benzene, is a versatile organic compound with a wide range of applications in both industry and research. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic materials. It has also been used in the synthesis of polymers, dyes, and catalysts. In addition, it has been used in the research and development of new materials, such as organic semiconductors and superconductors.
Scientific Research Applications
Electrolyte Additives for Lithium Ion Batteries
Difluoroalkenes with aryl groups have been investigated as electrolyte additives to enhance the performance of lithium-ion batteries. These compounds contribute to the formation of stable solid electrolyte interphase layers on electrodes, improving cycle performance at high voltages (Kubota et al., 2012).
Catalysis in Cross-Coupling Reactions
Complexes derived from difluorinated compounds have been utilized in Suzuki and Sonogashira cross-coupling reactions. These reactions are fundamental in creating carbon-carbon bonds, a key step in the synthesis of various organic compounds (Deschamps et al., 2007).
Materials for Transfer Hydrogenation Reactions
Half-sandwich Rhodium/Iridium complexes designed with Cp* and bis(phenylchalcogenomethyl)benzene have shown efficiency in catalytic transfer hydrogenation of aldehydes and ketones, indicating potential for 1,2-Difluoro-4-(phenylmethoxy)benzene in similar catalytic applications (Prakash et al., 2014).
Fluorocarbon Coordination Chemistry
Research into the coordination chemistry of fluorocarbons, including difluoro-m-cyclophane-based fluorocryptands, highlights the unique properties and potential applications of difluorinated compounds in creating complex structures with specific chemical and physical properties (Plenio et al., 1997).
properties
IUPAC Name |
1,2-difluoro-4-phenylmethoxybenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10F2O/c14-12-7-6-11(8-13(12)15)16-9-10-4-2-1-3-5-10/h1-8H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKKBOMWNZYRNKN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC(=C(C=C2)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10F2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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